BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic data for 3-Bromo-7-
fluoroguinoline

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 3-Bromo-7-fluoroquinoline
CAS No.: 225366-90-5
Cat. No.: B3028576
Get Quote
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Technical Monograph: Structural Elucidation and Spectroscopic Profiling of 3-Bromo-7-
fluoroquinoline

Executive Summary

3-Bromo-7-fluoroquinoline (CAS 1375108-29-4) is a critical heterocyclic intermediate in the
synthesis of advanced medicinal pharmacophores, particularly for c-Met and VEGF kinase
inhibitors. Its structural integrity is defined by the specific regiochemistry of the halogen
substituents. The coexistence of bromine (C3) and fluorine (C7) on the quinoline scaffold
presents unique spectroscopic challenges due to spin-spin coupling (

) and isotopic distribution (

).

This guide provides a definitive technical framework for the identification, characterization, and
quality control (QC) of this compound, distinguishing it from common regioisomers (e.g., 6-

fluoro or 3-bromo-5-fluoro variants).
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Part 1: Chemical Context & Synthesis[1][2][3][4]

To understand the impurity profile, one must understand the origin. 3-Bromo-7-
fluoroquinoline is typically synthesized via two primary pathways, each introducing specific
"silent" impurities that spectroscopic QC must detect.

o Skraup-type Cyclization: Condensation of 3-fluoroaniline with 2-bromoacrolein (or
equivalents).

o Risk:[1][2] Regioisomer formation (5-fluoro vs. 7-fluoro).
e Bromination of 7-Fluoroquinoline: Electrophilic aromatic substitution.

o Risk:[1][2] Poly-bromination (3,6-dibromo species).

Synthesis & QC Workflow (Graphviz)

QC: Mass Spec QC: 1H/19F NMR
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Reagent: 2,2,3-Tribromopropanal

Click to download full resolution via product page

Figure 1: Synthesis workflow highlighting the critical purification step required to separate the 5-
fluoro regioisomer before spectroscopic validation.

Part 2: Mass Spectrometry (MS) Profiling

Mass spectrometry provides the first "Go/No-Go" gate. For 3-Bromo-7-fluoroquinoline, the
primary validation marker is the bromine isotopic signature.

e Molecular Formula:

[2][3]

o Exact Mass: 224.96 (for
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Key Diagnostic Features:
e The "Twin Towers" Pattern: Bromine exists as
(50.7%) and
(49.3%).
o The molecular ion (
) must appear as a doublet of equal intensity separated by 2 mass units.
o Observed Peaks (ESI+):
226.0 (
) and 228.0 (
).
» Fragmentation (EI):
o Loss of Br radical (

) leads to a cation at
(Fluoroquinoline core).

o Subsequent loss of HCN (typical of quinolines) from the pyridine ring.
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. . Relative Diagnostic
lon Species m/z (Theoretical) L
Abundance Significance
( 225.96 100% Parent lon (Base)
)
( Br Isotope
227.96 ~98% o
Confirmation
)
147.05 Variable Loss of Bromine

Part 3: Nuclear Magnetic Resonance (NMR)
Elucidation
This is the definitive method for proving the fluorine is at position 7 and not 5, 6, or 8.

Solvent:

or
(Values below referenced to
7.26 ppm).

A. NMR (Proton) - Predicted & Rationalized

The quinoline ring current and the electronegative N, Br, and F atoms create a distinct chemical

shift landscape.
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Shift ( Coupling (
Proton Multiplicity .
ppm) in Hz) Logic

Assignment

Most deshielded
due to adjacent
] Nitrogen and Br
H2 8.85-8.95 Singlet (d)
at C3. Appears
as a singlet or

fine doublet.

Deshielded by Br
H4 8.30 - 8.40 Singlet (d) (ortho) and ring

current.

Ortho to Fluorine

(large
H8 7.70 - 7.80 dd
) and Ortho to

H6.

Meta to Fluorine

H5 7.80 - 7.90 dd , (medium

).

The "middle"
H6 7.35-7.45 ddd proton, split by
' H5, H8, and F7.

Note: "d" indicates meta-coupling is often too small to resolve fully on <400 MHz instruments,
appearing as a broadened singlet.*

Crucial Regio-Specific Marker:

o H8 vs H5: H8 is typically more shielded than H5 in quinolines, but the ortho-fluorine effect at
C7 will cause significant splitting and shifting. The presence of a large

(~10 Hz) on the proton adjacent to Nitrogen (if H8) or lack thereof helps distinguish isomers.
In the 7-fluoro isomer, H8 must show large H-F coupling.
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B. NMR (Fluorine)
e Shift:

to

ppm (relative to
).

» Pattern: Multiplet (specifically a triplet of doublets or similar complex pattern) due to coupling
with H6 and H8.

o Diagnostic: If the signal is a singlet, the structure is incorrect (implies no adjacent protons).

C. NMR (Carbon)

The C-F coupling provides a "fingerprint" for the C7 position.
e C7:Doublet,

(Typical for aromatic C-F).

e C6/C8: Doublets,
(Ortho coupling).
Part 4: Infrared Spectroscopy (IR)
IR is less specific for regio-isomers but essential for functional group validation.
e 3050 - 3080 cm

: C-H stretching (Aromatic).

e 1580 - 1620 cm

: C=N/ C=C skeletal vibrations (Quinoline ring breathing).

e 1200 -1250 cm
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: C-F stretching (Strong, broad band).

e 1050 - 1080 cm
: C-Br vibrations (often weaker/fingerprint).

Part 5: Quality Control Protocol (Self-Validating
System)

This protocol ensures that the data collected confirms the structure through cross-verification.

Decision Logic (Graphviz)
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Unknown Sample

Test 1: LC-MS
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Figure 2: The logic gate for batch release. Note that MS confirms the atoms, but NMR confirms
the arrangement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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